Cas no 28868-76-0 (Dimethyl chloromalonate)

• Product Name: Dimethyl chloromalonate
• CAS No: 28868-76-0
• MF: C₅H₇ClO₄
• MW: 166.559681177139
• MDL: MFCD00042837
• CID: 53389
• PubChem ID: 120070
• Update Time: 2025-07-02

Dimethyl chloromalonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-chloromalonate
• Dimethyl Chloromalonate
• 2-chlorodimethylmalonate
• CHLOROMALONIC ACID DIMETHYL ESTER
• dimethyl 2-chloropropanedioate
• CHCl(CO2Me)2
• dimethyl chloropropanedioate
• 2-Chloro-malonic acid dimethyl ester
• QH3S4XL5PI
• Propanedioic acid, chloro-, dimethyl ester
• LNBQBURECUEBKZ-UHFFFAOYSA-N
• DSSTox_RID_83209
• DSSTox_CID_28944
• DSSTox_GSID_49018
• dimethylchloromalonate
• 1,3-dimethyl 2-chloropropanedioate
• PubChem20431
• 2-Chloro-dimethylmalonate
• SC
• Tox21_113538
• NCGC00249607-01
• UNII-QH3S4XL5PI
• A819643
• Dimethyl chloromalonate, 94%
• 2-chloropropanedioic acid dimethyl ester
• DIMETHYL .ALPHA.-CHLOROMALONATE
• InChI=1/C5H7ClO4/c1-9-4(7)3(6)5(8)10-2/h3H,1-2H
• CHEMBL3185914
• DTXCID1028944
• Propanedioic acid, 2-chloro-, 1,3-dimethyl ester
• C5H7ClO4
• MALONIC ACID, CHLORO-, DIMETHYL ESTER
• J-017304
• CHLOROPROPANEDIOIC ACID DIMETHYL ESTER
• NS00028565
• EINECS 249-275-0
• CAS-28868-76-0
• Tox21_113538_1
• BP-20371
• NCGC00249607-02
• DTXSID6049018
• MFCD00042837
• FT-0625073
• F20957
• AKOS005720777
• CS-W010804
• SCHEMBL453120
• DS-2785
• SR-01000944774-1
• dimethyl 2-chloranylpropanedioate
• 28868-76-0
• D5467
• EN300-86385
• Dimethyl?chloromalonate
• Q27287259
• Dimethyl2-chloromalonate
• SR-01000944774
• DB-012390
• STL146642
• BBL011526
• Dimethyl chloromalonate

• MDL： MFCD00042837
• Inchi： 1S/C5H7ClO4/c1-9-4(7)3(6)5(8)10-2/h3H,1-2H3
• InChI Key： LNBQBURECUEBKZ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 166.00300
• Monoisotopic Mass: 166.003286
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.305 g/mL at 25 °C(lit.)
• Boiling Point: 208°C(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.437(lit.)
• PSA: 52.60000
• LogP: -0.06020
• Solubility: Not available

Dimethyl chloromalonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Additional information on Dimethyl chloromalonate

Recent Advances in the Application of Dimethyl Chloromalonate (28868-76-0) in Chemical Biology and Pharmaceutical Research

Dimethyl chloromalonate (CAS: 28868-76-0) is a versatile chemical reagent widely used in organic synthesis, pharmaceutical intermediates, and chemical biology research. Recent studies have highlighted its significance in the development of novel therapeutic agents and as a key building block in complex molecular architectures. This research brief aims to summarize the latest advancements and applications of dimethyl chloromalonate, focusing on its role in drug discovery and chemical biology.

One of the most notable applications of dimethyl chloromalonate is its use in the synthesis of β-lactam antibiotics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel penicillin derivatives with enhanced antibacterial activity. The study utilized dimethyl chloromalonate to introduce a chloromethyl group, which significantly improved the compounds' stability and bioavailability. This breakthrough opens new avenues for combating antibiotic-resistant bacterial strains.

In addition to its role in antibiotic development, dimethyl chloromalonate has been employed in the synthesis of protease inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) detailed its use in creating potent inhibitors of SARS-CoV-2 main protease. The researchers leveraged the reactivity of the chloromethyl group to form covalent bonds with the protease's active site, resulting in inhibitors with nanomolar potency. This finding underscores the compound's potential in antiviral drug development.

Beyond pharmaceutical applications, dimethyl chloromalonate has found utility in chemical biology as a tool for protein modification. A 2023 study in Nature Chemical Biology described its use as a crosslinking agent for mapping protein-protein interactions. The compound's ability to form stable covalent bonds under mild conditions makes it an attractive option for studying complex biological systems. This approach has provided new insights into cellular signaling pathways and could facilitate the discovery of novel drug targets.

The safety profile and handling requirements of dimethyl chloromalonate have also been subjects of recent investigation. A 2024 toxicology study published in Chemical Research in Toxicology evaluated its occupational exposure limits and proposed improved safety protocols for industrial-scale applications. These findings are particularly relevant given the compound's increasing use in pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of dimethyl chloromalonate in emerging areas such as targeted drug delivery and prodrug design. Preliminary results from a 2024 study suggest that derivatives of this compound could serve as effective linkers in antibody-drug conjugates, offering improved stability and controlled release profiles. As the chemical biology and pharmaceutical fields continue to evolve, dimethyl chloromalonate is poised to remain a valuable tool in medicinal chemistry and drug development.